Cas no 501439-05-0 (2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one)

• Product Name: 2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one
• CAS No: 501439-05-0
• MF: C₁₃H₁₉ClN₄O
• MW: 282.769161462784
• CID: 1026193
• PubChem ID: 23530628
• Update Time: 2025-04-20

2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one
• 2-chloro-5,7-dimethyl-8-(3-methylbutyl)-7H-pteridin-6-one
• AK-72647
• ANW-73386
• CTK8C4864
• KB-230133
• MolPort-019-910-144
• S14-0514
• F52161
• DTXSID00634763
• 2-Chloro-5,7-dimethyl-8-(3-methylbutyl)-7,8-dihydro-5H-pteridin-6-one
• DB-260934
• 2-Chloro-5,7-dimethyl-8-(3-methylbutyl)-7,8-dihydropteridin-6(5H)-one
• 501439-05-0
• AKOS015918851

• MDL： MFCD12406068
• Inchi： 1S/C13H19ClN4O/c1-8(2)5-6-18-9(3)12(19)17(4)10-7-15-13(14)16-11(10)18/h7-9H,5-6H2,1-4H3
• InChI Key： LLRYVQACCPOFLA-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(=N1)N(CCC(C)C)C(C)C(N2C)=O

Computed Properties

• Exact Mass: 282.12497
• Monoisotopic Mass: 282.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33